![molecular formula C14H15F2NO B2477817 3,4-difluoro-N-(4-methylidenecyclohexyl)benzamide CAS No. 2097887-96-0](/img/structure/B2477817.png)
3,4-difluoro-N-(4-methylidenecyclohexyl)benzamide
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Description
3,4-difluoro-N-(4-methylidenecyclohexyl)benzamide, also known as ABP-688, is a selective antagonist for the metabotropic glutamate receptor subtype 5 (mGluR5). It is a promising compound for the treatment of various neurological and psychiatric disorders, including anxiety, depression, and addiction.
Scientific Research Applications
Molecular Gel Strategy-Based Fluorescent Film
A study on the modification of naphthalene diimide (NDI) to create a photochemically stable fluorescent derivative demonstrates the potential for creating high-performance fluorescent sensing films. This work highlights the utility of derivatization in developing materials with specific properties, such as sensitivity and selectivity to certain chemical vapors (Jiayun Fan et al., 2016).
Fluorocyclization Chemistry
Another study explores the mechanism and chemoselectivity in fluorocyclization of o-styryl benzamides, providing insights into the development of novel reactions based on hypervalent fluoroiodane reagents. This research is critical for the synthesis of structurally novel compounds, highlighting the importance of understanding reaction mechanisms for chemical synthesis (Taishan Yan et al., 2016).
Novel Anticonvulsants
Research into the anticonvulsant activities of cyclic enaminones connected to a substituted aromatic ring via a sp2 hybridized linker, including the synthesis and bioevaluation of fluorinated N-benzamide enaminone analogs, showcases the application of these compounds in pharmaceutical research. Although the specific compound of interest was not directly studied, this work exemplifies the ongoing efforts in drug discovery and development (Isis J. Amaye et al., 2021).
Synthesis and Properties of Fluorinated Compounds
A study on the synthesis of fluorinated heterocycles through rhodium(III)-catalyzed C-H activation demonstrates the significance of fluorinated compounds in the pharmaceutical and agrochemical industries. This research contributes to the broader understanding of how fluorination can impact the properties and reactivity of organic molecules (Jia-Qiang Wu et al., 2017).
properties
IUPAC Name |
3,4-difluoro-N-(4-methylidenecyclohexyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F2NO/c1-9-2-5-11(6-3-9)17-14(18)10-4-7-12(15)13(16)8-10/h4,7-8,11H,1-3,5-6H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYMCAPNFOQVEHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C1CCC(CC1)NC(=O)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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